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Compound of Interest

Compound Name: Methyl 2-isocyanatobenzoate

Cat. No.: B167905

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known health and safety
hazards associated with methyl 2-isocyanatobenzoate based on currently available data. It is
intended for use by trained professionals in research and development and should be used in
conjunction with institutional safety protocols and a thorough review of the full Safety Data
Sheet (SDS) before handling this chemical.

Section 1: Chemical Identification and
Physicochemical Properties

Methyl 2-isocyanatobenzoate is a solid organic compound with the molecular formula
C9H7NOa3.[1] It is important to be aware of its physical and chemical properties to ensure safe
handling and storage.

Table 1: Physicochemical Properties of Methyl 2-Isocyanatobenzoate
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Property Value

Molecular Formula CO9H7NO3J[1]
Molecular Weight 177.16 g/mol

CAS Number 1793-07-3

Physical State Solid

Melting Point 45-49 °C

Boiling Point 101 °C at 2 mmHg
Flash Point Not applicable
Solubility Reacts with water.[2]

Section 2: GHS Hazard Identification and
Classification

Methyl 2-isocyanatobenzoate is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are related to its acute toxicity, and its ability to cause skin, eye, and respiratory irritation and
sensitization.

Table 2: GHS Classification for Methyl 2-Isocyanatobenzoate

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/519494
https://cameochemicals.noaa.gov/chemical/1112
https://www.benchchem.com/product/b167905?utm_src=pdf-body
https://www.benchchem.com/product/b167905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled
) L H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction[3]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Signal Word: Danger

Hazard Pictograms:

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

handling and storage section of this guide. Key statements include avoiding breathing

dust/fume/gas/mist/vapors/spray and wearing protective gloves, clothing, and eye/face

protection.[4]

Section 3: Toxicological Information

The primary toxicological concerns with methyl 2-isocyanatobenzoate are its potential for

acute toxicity through multiple exposure routes and its sensitizing effects on the respiratory

system and skin.[3]
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e Acute Toxicity: The compound is classified as harmful if swallowed, in contact with skin, or
inhaled.

» Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.

e Respiratory and Skin Sensitization: A significant hazard of isocyanates is their potential to
cause sensitization.[3][5] Inhalation may lead to allergy or asthma-like symptoms, and skin
contact may result in an allergic skin reaction.[3] Once sensitized, individuals may react to
very low concentrations of the substance.

o Target Organ Toxicity: It may cause respiratory irritation. The respiratory system is a primary
target organ.

No data is available to classify the carcinogenic, mutagenic, or reproductive toxicity of this
specific compound.[4]

Section 4: First Aid Measures

Prompt and appropriate first aid is crucial in the event of exposure. Always show the Safety
Data Sheet to attending medical personnel.[6]

Table 3: First Aid Procedures for Methyl 2-Isocyanatobenzoate Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air at once. If
) breathing has stopped or is difficult, give
Inhalation . o ) ) )
artificial respiration and seek immediate medical

attention.[7][8]

Immediately remove all contaminated clothing.
) [7] Wash the affected area with soap and plenty
Skin Contact o
of water.[7][8] If skin irritation or a rash occurs,

get medical attention.[7]

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[7][8] Remove

contact lenses if present and easy to do.[6]

Seek immediate medical attention.[7][8]

Do NOT induce vomiting.[8][9] Rinse the mouth
) with water.[8][9] Never give anything by mouth
Ingestion . . .
to an unconscious person.[9] Seek immediate

medical attention.[8]

Section 5: Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish a fire.[6]

e Special Hazards: In a fire, hazardous decomposition products such as carbon oxides and
nitrogen oxides (NOx) may be formed.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Section 6: Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel from the area.[11] Wear appropriate
personal protective equipment (PPE), including respiratory protection, to avoid contact with
the spilled material and inhalation of dust.[12]
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e Environmental Precautions: Prevent the product from entering drains.[13]

e Containment and Cleanup: Cover the spill with a solid decontaminant to prevent the escape
of vapors.[12] Carefully shovel the material into open-top drums for disposal.[12] Do not seal
the drums to prevent pressure buildup from CO2.[12] The area should be well-ventilated.[12]

Section 7: Handling and Storage

« Handling: Use this chemical only in a well-ventilated area, preferably a chemical fume hood.
[3][11] Avoid contact with skin, eyes, and clothing, and avoid breathing dust.[13][14] Do not
eat, drink, or smoke in the work area.[9] Wash hands thoroughly after handling.[13]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][11]
Keep away from moisture, as it can react with isocyanates.[4] Store locked up.[13]

Section 8: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment are essential to minimize exposure.

» Engineering Controls: A well-maintained and functioning ventilation system, such as a
chemical fume hood, is crucial.[12] Eyewash stations and safety showers should be readily

accessible.[10]

o Personal Protective Equipment (PPE): The selection of PPE depends on the specific work
tasks and potential for exposure.[15]

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Chemical safety goggles and/or a face shield.

Eye/Face Protection
[16][17]

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection _ _ _
and a lab coat or chemical-resistant suit.[17][18]

For nuisance exposures, a dust mask (type N95

) ) or equivalent) may be sufficient. In situations
Respiratory Protection o i ] ] ] )
with higher potential for inhalation, a supplied-air

respirator may be necessary.[16]

Section 9: Stability and Reactivity

Reactivity: Reacts with water.[2]

Chemical Stability: Stable under recommended storage conditions.[4]
Conditions to Avoid: Avoid moisture.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides (NOXx).[4]

Section 10: Experimental Protocols

Detailed experimental protocols for the toxicological assessment of methyl 2-

isocyanatobenzoate are not available in the public domain literature and safety data sheets

reviewed. The provided toxicological information is based on standardized testing and

classification according to GHS criteria.

Section 11: Visualizations
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Caption: Figure 1: Hazard and Response Pathway.
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Caption: Figure 2: Safe Handling Workflow.
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Exposure Event Occurs
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Caption: Figure 3: First Aid Logic Flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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